Cas no 1597027-25-2 (4-(Iodomethyl)-4-(propan-2-yloxy)oxane)

• Product Name: 4-(Iodomethyl)-4-(propan-2-yloxy)oxane
• CAS No: 1597027-25-2
• MF: C₉H₁₇IO₂
• MW: 284.134555578232
• CID: 5744817
• PubChem ID: 114772130
• Update Time: 2023-11-11

4-(Iodomethyl)-4-(propan-2-yloxy)oxane Chemical and Physical Properties

Names and Identifiers

• 4-(Iodomethyl)-4-(propan-2-yloxy)oxane
• EN300-1132924
• 1597027-25-2
• 2H-Pyran, tetrahydro-4-(iodomethyl)-4-(1-methylethoxy)-

• Inchi： 1S/C9H17IO2/c1-8(2)12-9(7-10)3-5-11-6-4-9/h8H,3-7H2,1-2H3
• InChI Key： GQNLQDTZJXSQRM-UHFFFAOYSA-N
• SMILES： ICC1(CCOCC1)OC(C)C

Computed Properties

• Exact Mass: 284.02733g/mol
• Monoisotopic Mass: 284.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 282.0±25.0 °C(Predicted)